Cas no 208038-30-6 (Cholic Acid Acyl Glucuronide)

• Product Name: Cholic Acid Acyl Glucuronide
• CAS No: 208038-30-6
• MF: C₃₀H₄₈O₁₁
• MW: 584.695530891418
• CID: 4739620
• Update Time: 2025-10-25

Cholic Acid Acyl Glucuronide Chemical and Physical Properties

Names and Identifiers

• Cholic Acid Acyl Glucuronide

• Inchi： 1S/C30H48O11/c1-13(4-7-21(34)40-28-25(37)23(35)24(36)26(41-28)27(38)39)16-5-6-17-22-18(12-20(33)30(16,17)3)29(2)9-8-15(31)10-14(29)11-19(22)32/h13-20,22-26,28,31-33,35-37H,4-12H2,1-3H3,(H,38,39)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• InChI Key： AIUGVBWFKAVAIZ-SXYQVCRBSA-N
• SMILES： O[C@@H]1C[C@]2([H])C[C@H](O)CC[C@]2(C)[C@@]2([H])C[C@H](O)[C@@]3([C@@]([H])([C@H](C)CCC(=O)O[C@H]4[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O4)O)CC[C@@]3([H])[C@]12[H])C

Additional information on Cholic Acid Acyl Glucuronide

Comprehensive Analysis of Cholic Acid Acyl Glucuronide (CAS No. 208038-30-6): Structure, Functions, and Research Applications

Cholic Acid Acyl Glucuronide (CAS No. 208038-30-6) is a conjugated metabolite derived from cholic acid, a primary bile acid essential for lipid digestion and absorption. This compound is formed through the enzymatic linkage of glucuronic acid to cholic acid, a process catalyzed by UDP-glucuronosyltransferases (UGTs). As a bile acid glucuronide, it plays a pivotal role in detoxification pathways and has garnered significant attention in pharmaceutical and biochemical research due to its implications in metabolic disorders and drug metabolism.

The structural uniqueness of Cholic Acid Acyl Glucuronide lies in its amphipathic properties, enabling it to interact with both hydrophobic and hydrophilic molecules. This characteristic makes it a critical subject in studies related to enterohepatic circulation and gut microbiome interactions. Recent advancements in metabolomics and precision medicine have highlighted its potential as a biomarker for liver function and metabolic diseases, aligning with growing public interest in personalized health diagnostics.

In the context of current research trends, Cholic Acid Acyl Glucuronide is frequently discussed in relation to non-alcoholic fatty liver disease (NAFLD) and cholestasis. Its detection in urine or serum samples via LC-MS/MS techniques has become a hotspot in clinical chemistry, addressing the demand for non-invasive diagnostic tools. Furthermore, its role in modulating FXR (farnesoid X receptor) signaling pathways underscores its therapeutic potential, a topic widely searched in academic and medical communities.

From an industrial perspective, CAS 208038-30-6 is utilized in the synthesis of reference standards for analytical laboratories, catering to the expanding market for high-purity biochemical reagents. Its stability and solubility profiles are often compared with other bile acid derivatives, making it a frequent keyword in comparative studies. Additionally, the compound’s relevance in drug-drug interaction studies aligns with regulatory requirements for pharmaceutical development, a concern prominently featured in FDA and EMA guidelines.

Environmental and sustainability-focused research has also explored Cholic Acid Acyl Glucuronide as a model compound to study green chemistry approaches in metabolite synthesis. With increasing searches for biodegradable surfactants and eco-friendly biochemicals, this compound’s natural origin and functional versatility position it as a candidate for sustainable industrial applications.

In summary, Cholic Acid Acyl Glucuronide (CAS No. 208038-30-6) bridges fundamental biochemistry with cutting-edge medical and environmental applications. Its multifaceted roles—from a metabolic regulator to a diagnostic tool—reflect the compound’s enduring significance in science and industry, resonating with contemporary interests in health innovation and sustainable technology.